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Compound of Interest

Compound Name: alpha-methylserine-O-phosphate

Cat. No.: B1662262

Disclaimer: As of the compilation of this document, a specific Safety Data Sheet (SDS) for
alpha-methylserine-O-phosphate is not readily available in public databases. The following
guide has been developed by extrapolating data from the structurally analogous compound, O-
Phospho-L-serine, and incorporating general safety principles for handling organophosphate
compounds. Researchers, scientists, and drug development professionals should treat this
information as a baseline for risk assessment and handling procedures, always applying
prudent laboratory practices. The presence of an additional methyl group in alpha-
methylserine-O-phosphate may alter its chemical, physical, and toxicological properties.

Hazard Identification and Classification

Based on the data for the analogous compound O-Phospho-L-serine, alpha-methylserine-O-
phosphate is anticipated to be classified as a hazardous substance.

GHS Classification (Inferred):
o Skin Corrosion/Irritation: Category 1B/2 (Causes severe skin burns and irritation).[1][2]
o Serious Eye Damage/Eye Irritation: Category 1 (Causes serious eye damage).[1][2]

o Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory system (May
cause respiratory irritation).[1]

GHS Pictograms (Inferred):
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Pictogram Hazard Class
GHSO05 Corrosion[2]
GHSO07 Exclamation Mark

Signal Word (Inferred): Danger[2]

Hazard Statements (Inferred):

H314: Causes severe skin burns and eye damage.[2]

H315: Causes skin irritation.[1]

H318: Causes serious eye damage.[2]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements (Inferred): A comprehensive list of precautionary statements can be
found in the detailed safety data sheets for O-Phospho-L-serine.[1][3] Key precautions include:

e Prevention: Do not breathe dust.[2][3] Wash skin thoroughly after handling.[1] Wear
protective gloves, protective clothing, eye protection, and face protection.[1][3]

o Response: If on skin (or hair), immediately remove all contaminated clothing and rinse skin
with water.[3] If in eyes, rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.[1][3] Immediately call a poison center or
doctor.[3]

o Storage: Store in a well-ventilated place.[1] Keep container tightly closed.[1] Store locked up.

[1]3]

o Disposal: Dispose of contents/container to an approved waste disposal plant.[1]

Physical and Chemical Properties
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The following data is for O-Phospho-L-serine and should be considered indicative for alpha-
methylserine-O-phosphate.

Property Value Source

Physical State Crystalline Powder [3]

Color White / Off-white [3]

Melting Point ~190 °C

B Soluble in hot water (50

Solubility [3]
mg/mL)

Storage Temperature 4°C [4]

Store in a tightly-closed
Stability container away from [1]

incompatible substances.

Toxicological Information

No specific toxicological data (e.g., LD50) for alpha-methylserine-O-phosphate or O-
Phospho-L-serine was found in the reviewed documents. However, the primary hazards are
related to its corrosive and irritant effects on the skin, eyes, and respiratory tract.[2]

As an organophosphate, it is prudent to handle the compound with measures to avoid
inhalation and skin contact, as some compounds in this class can have neurotoxic effects by
inhibiting acetylcholinesterase.[5][6][7]

Experimental Protocols and Handling
Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is recommended
as a minimum:

« Hand Protection: Chemical-resistant gloves (e.g., nitrile).
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o Eye/Face Protection: Safety glasses with side shields or goggles. A face shield is
recommended when handling larger quantities.

» Skin and Body Protection: A lab coat should be worn. For larger quantities or when
generating dust, consider additional protective clothing.

» Respiratory Protection: Use in a well-ventilated area. If dust is generated, a NIOSH-
approved N95 (or better) respirator is recommended.

General Handling Workflow

The following diagram outlines a general workflow for handling alpha-methylserine-O-
phosphate.
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General Handling Workflow for Powdered Biochemicals
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Safety Protocol Decision Framework

Start: New Compound
(alpha-methylserine-O-phosphate)

Search for Specific
Safety Data Sheet (SDS)

Identify Structurally
Analogous Compounds
(e.g., O-Phospho-L-serine)

Follow Specific
SDS Guidelines

Retrieve Analogue SDS
and General Class Data
(Organophosphates)

Extrapolate Hazards &
Handling Procedures

Apply Conservative
Safety Measures
(Assume Higher Hazard)

Develop Provisional
Handling Protocol
(PPE, Spill, Waste)

Review and Update
Protocol as New
Information Becomes Available
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. sds.metasci.ca [sds.metasci.ca]
. cdn.caymanchem.com [cdn.caymanchem.com]

. chemicalbook.com [chemicalbook.com]

. m.youtube.com [m.youtube.com]

1
2
3
e 4. chemscene.com [chemscene.com]
5
6. youtube.com [youtube.com]

7

. Nerve agent - Wikipedia [en.wikipedia.org]

« To cite this document: BenchChem. [Alpha-Methylserine-O-Phosphate: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662262#alpha-methylserine-o-phosphate-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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